Sodium 4-aminosalicylate dihydrate

• Description: Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death.
• CAS No.: 6018-19-5
• Product Name: Sodium 4-aminosalicylate dihydrate
• Molecular Formula: C7H7NNaO3+
• Molecular Weight: 176.12 g/mol
• IUPAC Name: sodium;4-amino-2-hydroxybenzoic acid
• Standard InChI: InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1
• Standard InChIKey: FVVDKUPCWXUVNP-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+]
• Canonical SMILES: C1=CC(=C(C=C1N)O)C(=O)O.[Na+]
• Colorform: MINUTE CRYSTALS FROM ALC; WHITE, OR NEARLY WHITE, BULKY POWDER; NEEDLES, PLATES FROM ALC-ETHER; A reddish-brown crystalline powder is obtained on recrystallization from ethanol-ether.
• Melting Point: 150-151 °C, with effervescence; NEEDLES FROM ALC; MP: 115 °C /ETHYL ESTER/; 150.5 °C
• Physical Description: Beige crystalline solid; [Sigma-Aldrich MSDS]
• Related CAS: 133-09-5 (mono-potassium salt); 133-10-8 (mono-hydrochloride salt); 133-15-3 (calcium (2:1) salt); 6018-19-5 (mono-hydrochloride salt, di-hydrate)
• Solubility: 23 [ug/mL] (The mean of the results at pH 7.4); 1 G SOL IN ABOUT 7 ML WATER; SLIGHTLY SOL IN ALC /CALCIUM SALT/; PH OF 1% SOLN: ABOUT 7; FREELY SOL IN WATER /POTASSIUM SALT/; For more Solubility (Complete) data for P-AMINOSALICYLIC ACID (7 total), please visit the HSDB record page.; SOL IN DILUTE NITRIC ACID & DILUTE SODIUM HYDROXIDE; Virtually insoluble in benzene, choroform, or carbon tetrachloride; 1 G SOL IN ABOUT 500 ML WATER, IN 21 ML ALC; SLIGHTLY SOL IN ETHER; PRACTICALLY INSOL IN BENZENE; In water= 1.69X10+3 mg/l at 23 °C; Soluble in acetone; 1.18e+01 g/L
• Vapor Pressure: 0.000004 [mmHg]
• Reference: [1]. Zheng J, et al. para-Aminosalicylic acid is a prodrug targeting dihydrofolate reductase in Mycobacterium tuberculosis. J Biol Chem. 2013 Aug 9;288(32):23447-56.[2]. Sy SK, et al. N-acetyltransferase genotypes and the pharmacokinetics and tolerability of para-aminosalicylic acid in drug-resistant pulmonary tuberculosis patients. Antimicrob Agents Chemother. 2015 May 11. pii: AAC.04049-14.
• PubChem Compound: 16051922
• Last Modified: Sep 13 2023